Preparing two-dimensional crystalline conjugated polymer films by synergetic polymerization and self-assembly at air/water interface†

Polymer Chemistry Pub Date: 2020-01-13 DOI: 10.1039/C9PY01836K

Abstract

Conjugated polymer (CP) films with high molecular order are attractive in polymeric optoelectronics, but challenging. Herein, we adopt a facile strategy including synergetic polymerization and self-assembly for crystalline CP films at a dynamic air/water interface. With poly(2,5-dihexyloxy-1,4-phenylenebutadiynylene) (poly-DHO-PBD) as one case shown from poly(butadiynylene) derivatives, large-area two-dimensional (2D) crystalline poly-DHO-PBD films with sizes of hundreds of micrometers and thicknesses down to tens of nanometers are successfully obtained from its 1,4-diethynyl-2,5-bis(hexyloxy)benzene (DEBHB) monomers by optimizing the interfacial Glaser-type reaction conditions, which can also be extended for the synthesis of four other poly(butadiynylene) derivatives. The high-quality crystalline CP films demonstrate efficient charge transport performance and excellent stability in electronic devices. This result opens a new avenue for preparing 2D crystalline CP films and would motivate increasing related lines of research on more complex functional CPs towards high performance polymeric optoelectronic devices and fundamental studies.

Graphical abstract: Preparing two-dimensional crystalline conjugated polymer films by synergetic polymerization and self-assembly at air/water interface
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Polymer Chemistry
Journal Name：Polymer Chemistry
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